Cas no 53972-05-7 (4-amino-3-Quinolinol)
4-amino-3-Quinolinol Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-3-Quinolinol
- 4-Aminoquinolin-3-ol
- 4-Amino-3-hydroxyquinoline
- 53972-05-7
- SB67416
- CS-0343014
-
- MDL: MFCD13179078
- Inchi: 1S/C9H8N2O/c10-9-6-3-1-2-4-7(6)11-5-8(9)12/h1-5,12H,(H2,10,11)
- InChI Key: BLLLSDQXIKSHMN-UHFFFAOYSA-N
- SMILES: OC1=CN=C2C=CC=CC2=C1N
Computed Properties
- Exact Mass: 160.063662883g/mol
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 59.1Ų
4-amino-3-Quinolinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189000098-1g |
4-Amino-3-hydroxyquinoline |
53972-05-7 | 98% | 1g |
$1545.64 | 2023-09-01 | |
| Alichem | A189000098-5g |
4-Amino-3-hydroxyquinoline |
53972-05-7 | 98% | 5g |
$4417.88 | 2023-09-01 | |
| Alichem | A189000098-10g |
4-Amino-3-hydroxyquinoline |
53972-05-7 | 98% | 10g |
$5050.36 | 2023-09-01 | |
| eNovation Chemicals LLC | D503030-1g |
4-amino-3-Quinolinol |
53972-05-7 | 97% | 1g |
$590 | 2024-07-28 | |
| eNovation Chemicals LLC | D503030-5g |
4-amino-3-Quinolinol |
53972-05-7 | 97% | 5g |
$1970 | 2024-07-28 | |
| eNovation Chemicals LLC | D503030-500mg |
4-amino-3-Quinolinol |
53972-05-7 | 97% | 500mg |
$450 | 2024-07-28 | |
| eNovation Chemicals LLC | D503030-2g |
4-amino-3-Quinolinol |
53972-05-7 | 97% | 2g |
$950 | 2024-07-28 | |
| eNovation Chemicals LLC | D503030-500mg |
4-amino-3-Quinolinol |
53972-05-7 | 97% | 500mg |
$450 | 2025-02-20 | |
| eNovation Chemicals LLC | D503030-1g |
4-amino-3-Quinolinol |
53972-05-7 | 97% | 1g |
$590 | 2025-02-20 | |
| eNovation Chemicals LLC | D503030-2g |
4-amino-3-Quinolinol |
53972-05-7 | 97% | 2g |
$950 | 2025-02-20 |
4-amino-3-Quinolinol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 4-amino-3-Quinolinol
Professional Introduction to 4-amino-3-Quinolinol (CAS No. 53972-05-7)
4-amino-3-Quinolinol, with the chemical formula C₉H₆N₂O, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine derivative belongs to the quinoline family, which has been extensively studied for its diverse biological activities. The compound is characterized by its structural features, including an amino group at the 4-position and a hydroxyl group at the 3-position of the quinoline ring. These functional groups contribute to its unique chemical reactivity and potential applications in drug development.
The synthesis of 4-amino-3-Quinolinol involves multi-step organic reactions, often starting from readily available quinoline precursors. One common synthetic route includes nucleophilic substitution reactions followed by oxidation or reduction steps to introduce the desired functional groups. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for pharmaceutical applications.
Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 4-amino-3-Quinolinol. For instance, catalytic hydrogenation and microwave-assisted synthesis have been explored to enhance reaction rates and reduce byproduct formation. These innovations not only streamline the production process but also make the compound more accessible for further research and development.
The pharmacological properties of 4-amino-3-Quinolinol have garnered significant interest in medicinal chemistry. Studies have demonstrated its potential as a precursor in the synthesis of various bioactive molecules. Notably, derivatives of this compound have shown promise in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases. The quinoline scaffold is well-known for its antimicrobial and anti-inflammatory properties, making 4-amino-3-Quinolinol a valuable building block in drug discovery.
In recent years, researchers have focused on exploring the therapeutic potential of quinoline derivatives, particularly those with amino and hydroxyl functionalities. A notable area of interest is its role in developing treatments for neglected tropical diseases. For example, modifications of the quinoline core have led to the creation of novel compounds with enhanced efficacy against pathogens such as Plasmodium falciparum, the causative agent of malaria. This underscores the importance of 4-amino-3-Quinolinol as a key intermediate in antiparasitic drug development.
The structural versatility of 4-amino-3-Quinolinol also allows for its incorporation into complex molecular architectures. Medicinal chemists have leveraged this flexibility to design inhibitors targeting specific disease pathways. For instance, studies have shown that derivatives of this compound can modulate kinase activity, which is relevant in oncology research. By fine-tuning the substituents on the quinoline ring, researchers can optimize binding affinity and selectivity for therapeutic targets.
The role of computational chemistry in designing novel derivatives of 4-amino-3-Quinolinol cannot be overstated. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have enabled researchers to predict binding interactions between the compound and biological targets with high accuracy. This approach has accelerated the discovery process by allowing virtual screening of large libraries of potential derivatives before experimental synthesis.
In addition to its pharmaceutical applications, 4-amino-3-Quinolinol has found utility in material science and chemical biology. Its ability to participate in coordination chemistry makes it a valuable ligand for metal complexes used in catalysis and sensing applications. Furthermore, its fluorescence properties have been exploited in developing bioimaging probes for cellular studies.
The future prospects for 4-amino-3-Quinolinol are promising, with ongoing research aimed at expanding its applications across multiple disciplines. Innovations in synthetic chemistry continue to unlock new possibilities for this versatile compound. As our understanding of its biological activities grows, so does its potential to contribute to advancements in medicine and beyond.
53972-05-7 (4-amino-3-Quinolinol) Related Products
- 13207-66-4(5-Aminoquinolin-8-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)